Cas no 7462-38-6 ( )
structure
Product Name:
CAS No:7462-38-6
MF:C20H22O8
MW:390.383886814117
CID:979515
PubChem ID:344921
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- (4-benzoyloxy-1,2,5,6-tetrahydroxyhexan-3-yl) benzoate
- NSC402078
- NSC-402078
- DTXSID60322811
- 7462-38-6
-
-
- Inchi: 1S/C20H22O8/c21-11-15(23)17(27-19(25)13-7-3-1-4-8-13)18(16(24)12-22)28-20(26)14-9-5-2-6-10-14/h1-10,15-18,21-24H,11-12H2
- InChI Key: MZTIRQSLCJMRKT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C(C(CO)O)C(C(CO)O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 390.13146766g/mol
- Monoisotopic Mass: 390.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 134Ų
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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